Cas no 2171453-57-7 (2-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclopentane-1-carboxylic acid)

2-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclopentane-1-carboxylic acid is a specialized cyclobutane-cyclopentane hybrid scaffold featuring an Fmoc-protected amine group. Its rigid, bicyclic structure offers conformational constraints, making it valuable in peptide and peptidomimetic design for enhancing binding affinity and metabolic stability. The Fmoc group enables straightforward solid-phase peptide synthesis (SPPS) integration, while the carboxylic acid moiety allows further functionalization. This compound is particularly useful in medicinal chemistry for developing constrained analogs of bioactive peptides, improving pharmacokinetic properties. Its stereospecific (1s,3s) configuration ensures precise spatial orientation, critical for structure-activity relationship studies. Suitable for research in drug discovery and peptide engineering.
2-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclopentane-1-carboxylic acid structure
2171453-57-7 structure
Product Name:2-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclopentane-1-carboxylic acid
CAS No:2171453-57-7
MF:C26H28N2O5
MW:448.510927200317
CID:6358125
PubChem ID:165510388
Update Time:2025-10-28

2-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclopentane-1-carboxylic acid
    • 2-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]cyclopentane-1-carboxylic acid
    • EN300-1532474
    • EN300-1545464
    • 2172024-92-7
    • 2171307-18-7
    • 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]cyclopentane-1-carboxylic acid
    • 2171453-57-7
    • 2-[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]cyclopentane-1-carboxylic acid
    • EN300-1531882
    • Inchi: 1S/C26H28N2O5/c29-24(28-23-11-5-10-21(23)25(30)31)15-12-16(13-15)27-26(32)33-14-22-19-8-3-1-6-17(19)18-7-2-4-9-20(18)22/h1-4,6-9,15-16,21-23H,5,10-14H2,(H,27,32)(H,28,29)(H,30,31)
    • InChI Key: VSSBTIMZOACUNF-UHFFFAOYSA-N
    • SMILES: O=C(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CCCC1C(=O)O

Computed Properties

  • Exact Mass: 448.19982200g/mol
  • Monoisotopic Mass: 448.19982200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 7
  • Complexity: 729
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 105Ų

2-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclopentane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1532474-0.05g
2-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]cyclopentane-1-carboxylic acid
2171453-57-7
0.05g
$2829.0 2023-07-10
Enamine
EN300-1532474-0.1g
2-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]cyclopentane-1-carboxylic acid
2171453-57-7
0.1g
$2963.0 2023-07-10
Enamine
EN300-1532474-0.25g
2-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]cyclopentane-1-carboxylic acid
2171453-57-7
0.25g
$3099.0 2023-07-10
Enamine
EN300-1532474-0.5g
2-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]cyclopentane-1-carboxylic acid
2171453-57-7
0.5g
$3233.0 2023-07-10
Enamine
EN300-1532474-1.0g
2-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]cyclopentane-1-carboxylic acid
2171453-57-7
1.0g
$3368.0 2023-07-10
Enamine
EN300-1532474-2.5g
2-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]cyclopentane-1-carboxylic acid
2171453-57-7
2.5g
$6602.0 2023-07-10
Enamine
EN300-1532474-5.0g
2-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]cyclopentane-1-carboxylic acid
2171453-57-7
5.0g
$9769.0 2023-07-10
Enamine
EN300-1532474-10.0g
2-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]cyclopentane-1-carboxylic acid
2171453-57-7
10.0g
$14487.0 2023-07-10
Enamine
EN300-1532474-50mg
2-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]cyclopentane-1-carboxylic acid
2171453-57-7
50mg
$2829.0 2023-09-26
Enamine
EN300-1532474-100mg
2-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]cyclopentane-1-carboxylic acid
2171453-57-7
100mg
$2963.0 2023-09-26

Additional information on 2-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclopentane-1-carboxylic acid

2-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclopentane-1-carboxylic acid: A Comprehensive Overview

2-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclopentane-1-carboxylic acid, commonly referenced by its CAS number 2171453-57-7, is a complex organic compound with significant applications in the fields of organic synthesis and materials science. This compound is notable for its intricate structure, which includes a cyclopentane ring fused with a cyclobutane moiety, as well as the presence of a fluorenylmethoxycarbonyl (Fmoc) group. The Fmoc group is a well-known protecting group in peptide synthesis, and its inclusion in this compound suggests potential applications in the synthesis of bioactive molecules and advanced materials.

The compound's structure is characterized by a chiral center at the 1s and 3s positions, which imparts stereochemical complexity. This stereochemistry is crucial for its functionality, as it can influence the compound's interactions with biological systems or its role in catalytic processes. Recent studies have highlighted the importance of such chiral centers in asymmetric catalysis and enantioselective synthesis, making this compound a valuable tool in modern organic chemistry.

One of the most promising areas of research involving this compound is its application in drug delivery systems. The Fmoc group's ability to act as a protecting group during peptide synthesis has been leveraged to develop novel drug delivery platforms. For instance, researchers have explored the use of this compound in the creation of self-assembling peptide nanofibers, which can serve as scaffolds for tissue engineering or drug delivery vehicles with controlled release properties.

In addition to its role in peptide synthesis, this compound has also been investigated for its potential in materials science. The cyclopentane and cyclobutane rings contribute to the compound's rigidity and mechanical properties, making it an attractive candidate for use in polymeric materials with tailored mechanical characteristics. Recent advancements in polymer chemistry have demonstrated how such rigid structures can enhance the durability and flexibility of materials used in biomedical applications.

The synthesis of 2-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclopentane-1-carboxylic acid involves a multi-step process that combines principles from stereochemistry and protecting group chemistry. Key steps include the installation of the Fmoc group and the precise control of stereochemistry during cyclization reactions. These steps require meticulous optimization to ensure high yields and purity, reflecting the challenges inherent in synthesizing such complex molecules.

From an environmental standpoint, there is growing interest in understanding the biodegradation pathways of compounds like this one. As industries increasingly adopt green chemistry principles, researchers are exploring methods to synthesize and utilize such compounds in ways that minimize environmental impact. Preliminary studies suggest that the Fmoc group can be cleaved under mild conditions, offering potential avenues for recycling or repurposing this compound.

In conclusion, 2-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclopentane-1-carboxylic acid (CAS No: 2171453-57-7) stands at the intersection of organic synthesis, materials science, and biotechnology. Its unique structure and functional groups make it a versatile tool with applications ranging from peptide synthesis to advanced material development. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in both academic and industrial settings.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd